Cas no 2580232-63-7 (3-Chloroazetidine-3-carboxylic acid)

• Product Name: 3-Chloroazetidine-3-carboxylic acid
• CAS No: 2580232-63-7
• MF: C₄H₆ClNO₂
• MW: 135.548940181732
• CID: 5662631
• PubChem ID: 165894667
• Update Time: 2025-05-24

3-Chloroazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloroazetidine-3-carboxylic acid
• 2580232-63-7
• EN300-27732941
• 3-Chloroazetidine-3-carboxylic acid

• Inchi： 1S/C4H6ClNO2/c5-4(3(7)8)1-6-2-4/h6H,1-2H2,(H,7,8)
• InChI Key： LESOGCPHBURPAM-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CNC1

Computed Properties

• Exact Mass: 135.0087061g/mol
• Monoisotopic Mass: 135.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Chloroazetidine-3-carboxylic acid

Exploring the Properties and Applications of 3-Chloroazetidine-3-carboxylic acid (CAS No. 2580232-63-7)

3-Chloroazetidine-3-carboxylic acid (CAS No. 2580232-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique azetidine ring structure and carboxylic acid functionality, serves as a versatile building block in synthetic chemistry. Researchers are increasingly interested in its potential applications due to its structural rigidity and reactivity, which make it valuable for designing novel bioactive molecules.

The compound’s chloro substituent at the 3-position of the azetidine ring enhances its utility as an intermediate in nucleophilic substitution reactions. This feature is particularly relevant in the context of drug discovery, where the introduction of heterocyclic scaffolds like 3-Chloroazetidine-3-carboxylic acid can improve the pharmacokinetic properties of candidate molecules. Recent studies highlight its role in the synthesis of protease inhibitors and kinase modulators, addressing current trends in targeting enzyme-driven pathways for therapeutic interventions.

From an industrial perspective, the demand for high-purity intermediates such as 2580232-63-7 has surged, driven by advancements in green chemistry and sustainable synthesis methods. The compound’s compatibility with catalytic processes aligns with the growing emphasis on reducing waste and energy consumption in chemical manufacturing. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its production, making it a focal point for manufacturers aiming to meet regulatory and environmental standards.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-Chloroazetidine-3-carboxylic acid, ensuring its suitability for GMP-compliant applications. The compound’s stability under various pH conditions and solubility profiles are frequently studied to expand its utility in formulation development. These attributes are particularly relevant to researchers exploring prodrug strategies or bioconjugation techniques, where precise control over molecular interactions is essential.

In the realm of peptide mimetics, 3-Chloroazetidine-3-carboxylic acid offers a constrained geometry that mimics natural amino acids, enabling the design of bioactive peptides with enhanced metabolic stability. This application resonates with the rising interest in targeted therapies for conditions like autoimmune diseases and oncology. Additionally, its incorporation into metal-organic frameworks (MOFs) has been explored for catalytic and sensing applications, showcasing its interdisciplinary relevance.

The safety profile of 2580232-63-7 is another area of scrutiny, with toxicological studies emphasizing its low environmental persistence and biodegradability. These findings align with global initiatives such as REACH and OECD guidelines, which prioritize eco-friendly chemicals. As regulatory frameworks evolve, compounds like 3-Chloroazetidine-3-carboxylic acid are likely to play a pivotal role in bridging the gap between innovation and compliance.

Looking ahead, the integration of machine learning in chemical synthesis could unlock new pathways for optimizing the yield and purity of 3-Chloroazetidine-3-carboxylic acid. Predictive models are being developed to identify ideal reaction conditions, reducing trial-and-error approaches in the lab. Such advancements underscore the compound’s potential to remain at the forefront of medicinal chemistry and material science research.